Cas no 1956331-11-5 (Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate
• CAS No: 1956331-11-5
• MF: C₁₂H₁₆ClN₃O₅
• MW: 317.725542068481
• CID: 4779879
• Update Time: 2025-06-14

Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate
• Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate

• Inchi： 1S/C12H16ClN3O5/c1-5-20-9-8(13)7(16(18)19)6-14-10(9)15-11(17)21-12(2,3)4/h6H,5H2,1-4H3,(H,14,15,17)
• InChI Key： MJFSELMRQKUNLP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1OCC)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• XLogP3: 2.5
• Topological Polar Surface Area: 106

Additional information on Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate

Comprehensive Overview of Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate (CAS No. 1956331-11-5)

Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate, with the CAS number 1956331-11-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of functional groups such as chloro, ethoxy, and nitro on the pyridine ring makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its unique structural properties.

One of the key reasons for the growing interest in Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate is its role in the development of small-molecule inhibitors and bioactive compounds. In recent years, the demand for novel pharmaceutical intermediates has surged, driven by the need for innovative therapies targeting diseases such as cancer, inflammation, and infectious diseases. This compound's nitropyridine core is particularly noteworthy, as it often serves as a scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, its carbamate moiety offers stability and improved pharmacokinetic properties, making it a preferred choice for medicinal chemists.

From a synthetic chemistry perspective, CAS 1956331-11-5 is a fascinating subject due to its reactivity and potential for structural modifications. The chloro and nitro groups provide excellent handles for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the current trend in green chemistry, where researchers aim to minimize waste and optimize reaction efficiency. The compound's compatibility with modern catalytic methods and microwave-assisted synthesis further enhances its appeal in industrial and academic settings.

Another area where Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate shows promise is in agrochemical applications. With the global focus on sustainable agriculture and crop protection, there is a rising demand for novel pesticides and herbicides. The compound's pyridine-based structure is often associated with herbicidal activity, and its derivatives could contribute to the development of next-generation agrochemicals. This aligns with the broader industry shift toward environmentally friendly and high-efficacy solutions, addressing challenges such as pesticide resistance and environmental impact.

In the context of material science, 1956331-11-5 has potential applications in the design of functional materials. The nitro and carbamate groups can influence the electronic properties of materials, making them suitable for use in organic electronics or sensors. This versatility is particularly relevant in today's era of smart materials and nanotechnology, where researchers are constantly seeking new building blocks for advanced applications.

For those searching for Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate suppliers or CAS 1956331-11-5 synthesis methods, it is essential to consider the compound's purity and handling requirements. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality. Additionally, researchers frequently inquire about scaling up production and cost-effective synthesis routes, reflecting the compound's industrial relevance.

In summary, Tert-Butyl (4-chloro-3-ethoxy-5-nitropyridin-2-yl)carbamate (CAS 1956331-11-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset for researchers aiming to address some of the most pressing challenges in these fields. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of innovative solutions.